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Compound of Interest

Compound Name: 4-Isobutylphenol

Cat. No.: B1593399

This guide provides a comprehensive technical overview of 4-isobutylphenol, a significant
chemical intermediate in various industries. Tailored for researchers, scientists, and
professionals in drug development, this document delves into the precise identification of this
compound through its IUPAC name and detailed structural elucidation using modern
spectroscopic techniques. We will explore the causality behind experimental choices and
provide self-validating protocols to ensure scientific integrity.

Nomenclature and Structural Fundamentals
1.1 IUPAC Name and Synonyms

The systematic name for 4-isobutylphenol, according to the International Union of Pure and
Applied Chemistry (IUPAC) nomenclature, is 4-(2-methylpropyl)phenol[1][2][3][4][5]. This name
precisely describes the molecular structure: a phenol ring substituted at the fourth carbon (para
position) with a 2-methylpropyl group, commonly known as an isobutyl group.

In literature and commercial contexts, it is frequently referred to by several synonyms,
including:

e p-Isobutylphenol[1][3][5]

¢ Phenol, 4-(2-methylpropyl)-[1][3][5]
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e 4-Isobutyl-phenol[1]
1.2 Chemical Structure and Key Identifiers

The structural representation and key chemical identifiers for 4-isobutylphenol are
summarized in the table below, providing a foundational reference for its molecular identity.

Identifier Value

Molecular Formula C10H140[1][2][3][5]

Molecular Weight 150.22 g/mol [1]

CAS Number 4167-74-2[1][3][5]

SMILES CC(C)Cclccc(O)ccl

nchl InChl=1S/C10H140/c1-8(2)7-9-3-5-10(11)6-4-
9/h3-6,8,11H,7H2,1-2H3[2][5]

InChiKey GDEHXPCZWFXRKC-UHFFFAOYSA-N[2][5]

Below is a visual representation of the chemical structure of 4-(2-methylpropyl)phenol.

~3400 cm™! ~3050 cm™! ~2950 cm™! ~1600, 1500 cm™* ~1230 cm™! ~830 cm™!
(Broad O-H Stretch) (Aromatic C-H Stretch) (Aliphatic C-H Stretch) (Aromatic C=C Stretch) (Phenolic C-O Stretch) (Para-substitution Bend)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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